Cas no 1214371-19-3 (2-Chloro-2'-fluoro-4-methoxybiphenyl)

• Product Name: 2-Chloro-2'-fluoro-4-methoxybiphenyl
• CAS No: 1214371-19-3
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• CID: 4789894
• Update Time: 2025-10-31

2-Chloro-2'-fluoro-4-methoxybiphenyl Chemical and Physical Properties

Names and Identifiers

• 2-chloro-2'-fluoro-4-methoxybiphenyl
• 2-Chloro-2'-fluoro-4-methoxybiphenyl

• Inchi： 1S/C13H10ClFO/c1-16-9-6-7-10(12(14)8-9)11-4-2-3-5-13(11)15/h2-8H,1H3
• InChI Key： WSSBUBXWMFBDTK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=CC=1F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-2'-fluoro-4-methoxybiphenyl

2-Chloro-2'-fluoro-4-methoxybiphenyl (CAS No. 1214371-19-3)

The compound 2-Chloro-2'-fluoro-4-methoxybiphenyl, identified by the CAS registry number 1214371-19-3, is a structurally complex aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its biphenyl structure, which consists of two benzene rings connected by a single bond. The substituents on the rings include a chlorine atom at position 2, a fluorine atom at position 2', and a methoxy group (-OCH3) at position 4. These substituents contribute to the unique electronic and physical properties of the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of biphenyl derivatives like 2-Chloro-2'-fluoro-4-methoxybiphenyl in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of organic semiconductors, where its electronic properties play a crucial role in determining the performance of devices such as field-effect transistors (FETs) and organic light-emitting diodes (OLEDs). The presence of electron-withdrawing groups like chlorine and fluorine enhances the molecule's ability to act as an electron acceptor, while the methoxy group introduces electron-donating characteristics, creating a balance that is highly desirable for semiconductor applications.

In addition to its role in electronics, 2-Chloro-2'-fluoro-4-methoxybiphenyl has also been investigated for its potential in pharmaceutical chemistry. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for drug development. Recent research has focused on its interactions with G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cancer and neurodegenerative disorders. The substitution pattern of this compound allows for fine-tuning of its pharmacokinetic properties, such as bioavailability and metabolic stability, which are essential for drug efficacy.

The synthesis of 2-Chloro-2'-fluoro-4-methoxybiphenyl involves a series of well-established organic reactions. Typically, the starting material is prepared through nucleophilic aromatic substitution or Friedel-Crafts alkylation, depending on the desired substitution pattern. The introduction of chlorine and fluorine substituents is achieved through electrophilic substitution reactions, while the methoxy group is introduced via nucleophilic aromatic substitution using methylating agents like methyl iodide or dimethyl sulfate. The reaction conditions are carefully optimized to ensure high yields and selectivity, making this compound accessible for large-scale production.

From a physical chemistry perspective, 2-Chloro-2'-fluoro-4-methoxybiphenyl exhibits interesting optical and thermal properties. Its absorption spectrum in the UV-vis range is influenced by the conjugation between the two benzene rings and the electron-donating/withdrawing substituents. This makes it suitable for applications in optoelectronics, where precise control over light absorption is crucial. Furthermore, the compound's thermal stability has been studied extensively, with recent reports indicating that it can withstand temperatures up to 300°C without significant decomposition, making it ideal for high-temperature applications.

In terms of environmental impact, there has been growing interest in understanding the fate and behavior of compounds like 2-Chloro-2'-fluoro-4-methoxybiphenyl in natural ecosystems. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its potential toxicity to aquatic organisms and its long-term persistence in soil and water systems.

Looking ahead, ongoing research aims to explore new functionalities and applications for 2-Chloro-2'-fluoro-4-methoxybiphenyl. One promising avenue is its use as a building block for supramolecular assemblies and self-assembled monolayers (SAMs). By exploiting its ability to form strong intermolecular interactions through π–π stacking and hydrogen bonding, scientists are developing novel materials with tailored properties for sensing, catalysis, and energy storage.

In conclusion, 2-Chloro-2'-fluoro-4-methoxybiphenyl (CAS No. 1214371-19-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable tool in electronics, pharmaceuticals, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing technological innovations.